1,3-Dithenoyl-2-methylthio-pseudourea

• Molecular Formula: C12H10N2O2S3
• Molecular Weight: 310.4 g/mol
• IUPAC Name: methyl N,N'-bis(thiophene-2-carbonyl)carbamimidothioate
• InChI: InChI=1S/C12H10N2O2S3/c1-17-12(13-10(15)8-4-2-6-18-8)14-11(16)9-5-3-7-19-9/h2-7H,1H3,(H,13,14,15,16)
• InChI Key: AINUDKWQZDYOSB-UHFFFAOYSA-N
• Canonical SMILES: CSC(=NC(=O)C1=CC=CS1)NC(=O)C2=CC=CS2

Description

1,3-Dithenoyl-2-methylthio-pseudourea is a useful research compound. Its molecular formula is C12H10N2O2S3 and its molecular weight is 310.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A suspension of 5.56 g. (0.02 mole) of 2-methylthiopseudourea sulfate, 4.0 g. (0.04 mole) triethylamine and 50 ml. of dimethylformamide is cooled to 0° C. and treated with a solution of 5.88 g. (0.04 mole) of 2-thenoyl chloride in 15 ml. of dimethylformamide. The reaction mixture is allowed to warm to room temperature, stirred for 2 hours and is then poured onto 500 g. of an ice-water mixture. The colorless solid product is separated by filtration and washed with water. This solid is recrystallized from ethanol to give 1,3-dithenoyl-2-methylthio-pseudourea, m.p. 166°-167° C.